Cas no 2229527-93-7 (2,2,4,4,5,5-hexafluoropentanoic acid)

• Product Name: 2,2,4,4,5,5-hexafluoropentanoic acid
• CAS No: 2229527-93-7
• MF: C₅H₄F₆O₂
• MW: 210.074482917786
• CID: 5924169
• PubChem ID: 165833832
• Update Time: 2025-10-18

2,2,4,4,5,5-hexafluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2,4,4,5,5-hexafluoropentanoic acid
• EN300-1946985
• 2229527-93-7

• Inchi： 1S/C5H4F6O2/c6-2(7)4(8,9)1-5(10,11)3(12)13/h2H,1H2,(H,12,13)
• InChI Key： UNWZWRWBINUBKT-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(CC(C(=O)O)(F)F)F

Computed Properties

• Exact Mass: 210.01154834g/mol
• Monoisotopic Mass: 210.01154834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2,4,4,5,5-hexafluoropentanoic acid

Introduction to 2,2,4,4,5,5-hexafluoropentanoic acid (CAS No: 2229527-93-7)

2,2,4,4,5,5-hexafluoropentanoic acid, identified by the chemical abstracts service number 2229527-93-7, is a fluorinated carboxylic acid that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural properties and potential applications. This compound belongs to a class of perfluorinated organic acids, which are characterized by the presence of fluorine atoms substituting hydrogen atoms in a hydrocarbon chain. The extensive fluorination pattern in 2,2,4,4,5,5-hexafluoropentanoic acid imparts exceptional stability and lipophilicity to the molecule, making it a valuable candidate for various industrial and scientific purposes.

The synthesis of 2,2,4,4,5,5-hexafluoropentanoic acid involves sophisticated organic reactions that require precise control over reaction conditions to achieve high yields and purity. The introduction of fluorine atoms into the carbon chain is typically achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions. These synthetic pathways highlight the compound's complexity and the expertise required to produce it on an industrial scale. Recent advancements in catalytic systems have improved the efficiency of these synthetic routes, enabling more sustainable and cost-effective production methods.

One of the most compelling attributes of 2,2,4,4,5,5-hexafluoropentanoic acid is its potential as an intermediate in the synthesis of advanced materials. The perfluorinated backbone enhances the thermal stability and chemical resistance of polymers and coatings when incorporated into their structures. Researchers have been exploring its use in developing high-performance plastics that can withstand extreme conditions without degrading. These materials are particularly relevant in aerospace and automotive industries where durability under high stress is paramount.

In the pharmaceutical domain, 2,2,4,4,5,5-hexafluoropentanoic acid has shown promise as a building block for drug candidates. The fluorine atoms can influence metabolic pathways and binding affinities when incorporated into molecules designed for therapeutic purposes. Studies have demonstrated its utility in creating compounds with enhanced bioavailability and reduced toxicity. The ability to fine-tune molecular properties through fluorination makes this acid a versatile tool for medicinal chemists seeking to develop novel treatments for various diseases.

The environmental impact of using fluorinated compounds has been a topic of extensive research. While perfluorinated acids like 2,2,4,4,5,5-hexafluoropentanoic acid offer numerous benefits in terms of stability and reactivity, their persistence in the environment raises concerns about long-term ecological effects. However， recent studies have focused on developing greener synthetic methods that minimize waste and reduce hazardous byproducts. These efforts align with global initiatives to promote sustainable chemistry practices across industries.

Another area where 2， 2， 4， 4， 5， 5- hexafluoropentanoic acid has found application is in agrochemicals. The compound's ability to resist degradation under environmental stress makes it an attractive candidate for use in crop protection agents. Researchers are investigating its potential as a component in formulations designed to enhance plant resistance to pests and diseases while maintaining low environmental persistence. Such developments could contribute significantly to sustainable agriculture practices worldwide.

The analytical chemistry of CAS No: 2229527-93-7 has also been extensively studied due to its unique spectroscopic properties。 The presence of multiple fluorine atoms results in distinct nuclear magnetic resonance (NMR) signals that allow for precise identification and quantification using advanced analytical techniques。 These methods are crucial for quality control during synthesis and for characterizing samples in research applications。

Future research directions for CAS No: 2229527-93-7 include exploring its role in energy storage technologies。 The high energy density associated with perfluorinated compounds makes them promising candidates for use in batteries and fuel cells。 By integrating this acid into electrode materials or as an electrolyte component， scientists aim to develop more efficient energy storage solutions that could address global energy demands。

In conclusion,CAS No: 2229527-93-7 represents a fascinating compound with diverse applications across multiple scientific disciplines。 Its unique structural features offer advantages in material science、pharmaceutical development、agrochemicals，and energy storage technologies。 As research continues to uncover new uses for this compound， its importance is likely to grow further， driving innovation across industries that rely on advanced chemical solutions。